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Compound of Interest

Compound Name: 6-Bromo-5-nitropyridin-2-amine

Cat. No.: B1281733 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed breakdown of the molecular weight calculation for the

compound 6-Bromo-5-nitropyridin-2-amine.

Molecular Formula
The chemical structure of 6-Bromo-5-nitropyridin-2-amine leads to the molecular formula:

C₅H₄BrN₃O₂. This formula is derived from the pyridine ring structure substituted with a bromine

atom, a nitro group (NO₂), and an amine group (NH₂).

Atomic Weight of Constituent Elements
The calculation of the molecular weight is based on the atomic weights of each element

present in the molecule. The standard atomic weights for these elements are summarized

below.
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Element Symbol Quantity
Atomic Weight (
g/mol )

Carbon C 5 12.011[1]

Hydrogen H 4 1.008[2][3][4]

Bromine Br 1 79.904[5][6][7]

Nitrogen N 3 14.007[8][9]

Oxygen O 2 15.999[10][11]

Molecular Weight Calculation
The molecular weight is the sum of the atomic weights of all atoms in the molecule.

Carbon: 5 × 12.011 g/mol = 60.055 g/mol

Hydrogen: 4 × 1.008 g/mol = 4.032 g/mol

Bromine: 1 × 79.904 g/mol = 79.904 g/mol

Nitrogen: 3 × 14.007 g/mol = 42.021 g/mol

Oxygen: 2 × 15.999 g/mol = 31.998 g/mol

Total Molecular Weight = 60.055 + 4.032 + 79.904 + 42.021 + 31.998 = 218.01 g/mol .

A similar compound, 6-Bromo-2-nitropyridin-3-amine, also has a calculated molecular weight of

218.01 g/mol , as it shares the same molecular formula.[12]

Logical Relationship for Molecular Weight
Calculation
The following diagram illustrates the logical workflow for determining the molecular weight of a

chemical compound from its name.
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Caption: Workflow for Molecular Weight Determination.

Note: The request for detailed experimental protocols and signaling pathways is not applicable

to the determination of a compound's molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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